Methyl 2'-amino-1,7'-dimethyl-2,5'-dioxo-6'-(pyridin-2-ylmethyl)-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate

• IUPAC Name: methyl 2'-amino-1,7'-dimethyl-2,5'-dioxo-6'-(pyridin-2-ylmethyl)spiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate
• InChI: InChI=1S/C25H22N4O5/c1-14-12-18-19(22(30)29(14)13-15-8-6-7-11-27-15)25(20(21(26)34-18)23(31)33-3)16-9-4-5-10-17(16)28(2)24(25)32/h4-12H,13,26H2,1-3H3
• InChI Key: BJZJGVHPINADJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=O)N1CC3=CC=CC=N3)C4(C5=CC=CC=C5N(C4=O)C)C(=C(O2)N)C(=O)OC
• Molecular Formula: C25H22N4O5
• Molecular Weight: 458.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an indoline group, a pyrano group, a pyridine group, and a carboxylate group. These groups suggest that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It appears to contain a spirocyclic system, which is a type of cyclic compound where two rings share a single atom. The presence of multiple functional groups will also impact the compound’s structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the carboxylate group could contribute to the compound’s acidity, and the aromatic rings could contribute to its UV-visible absorption spectrum.

Scientific Research Applications

Synthesis Techniques

The synthesis of novel spirocyclic and heterocyclic compounds often involves complex chemical reactions that result in unique molecular structures with potential biological activities. For instance, Xiaofang Li et al. (2014) described a one-pot synthesis method for creating novel spiro pyrano[2,3-d][1,3]thiazolo[3,2-a]pyrimidine derivatives, showcasing the potential for generating diverse molecular frameworks through sequential chemical reactions (Xiaofang Li et al., 2014). Similarly, P. Romo et al. (2021) synthesized 3′-methyl-2-oxo-1′,5′-diphenyl-1′,7′-dihydrospiro[indoline-3,4′-pyrazolo[3,4-b]pyridine]-6′-carboxylic acid under various conditions, demonstrating the flexibility and adaptability of synthetic strategies for such compounds (P. Romo et al., 2021).

Potential Applications

Compounds similar to Methyl 2'-amino-1,7'-dimethyl-2,5'-dioxo-6'-(pyridin-2-ylmethyl)-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate have shown promising applications in various fields of scientific research. For example, Jingrong Li et al. (2013) reported on aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones, which were tested in vitro/in vivo pharmacological and antitumor assays, indicating the therapeutic potential of such compounds (Jingrong Li et al., 2013). Additionally, R. Jayarajan and G. Vasuki (2012) synthesized libraries of skeletally diverse potential bioactive polycyclic/spirocyclic heterocyclic compounds, highlighting the importance of these compounds in drug discovery and medicinal chemistry (R. Jayarajan & G. Vasuki, 2012).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it shows promising activity as a drug, future research might focus on improving its potency, selectivity, or pharmacokinetic properties.